(Z)-4-(N,N-dipropylsulfamoyl)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(dipropylsulfamoyl)-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C23H29N3O4S2/c1-5-15-25(16-6-2)32(28,29)18-13-11-17(12-14-18)22(27)24-23-26(7-3)21-19(30-4)9-8-10-20(21)31-23/h8-14H,5-7,15-16H2,1-4H3
• InChI Key: JVYVYXLFCYBFML-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(C=CC=C3S2)OC)CC
• Molecular Formula: C23H29N3O4S2
• Molecular Weight: 475.6 g/mol

Description

(Z)-4-(N,N-dipropylsulfamoyl)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C23H29N3O4S2 and its molecular weight is 475.62. The purity is usually 95%.
BenchChem offers high-quality (Z)-4-(N,N-dipropylsulfamoyl)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-4-(N,N-dipropylsulfamoyl)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

A study on zinc phthalocyanine derivatives, which are chemically related to the compound , showed significant potential for photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anticancer Activities

• Novel benzimidazole, benzoxazole, and benzothiazole derivatives were synthesized and exhibited excellent broad-spectrum antimicrobial activity against bacterial and fungal strains. Their photophysical and thermal properties were also studied, indicating potential applications in antimicrobial therapies (Padalkar et al., 2014).
• Another study synthesized and evaluated the antimicrobial and anticancer potentials of a series of 4-thiazolidinone derivatives. One compound in particular showed high antimicrobial activity, and another exhibited significant anticancer potential. QSAR studies highlighted the importance of topological and electronic parameters in describing the activity of these compounds (Deep et al., 2016).

Catalytic Applications

• The encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y was demonstrated to be an efficient and reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This encapsulated catalyst showed high catalytic activity, improved stability, recycling ability, and operational flexibility, making it superior to its homogeneous counterpart (Ghorbanloo & Maleki Alamooti, 2017).